Cas no 1610520-28-9 (7-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carbaldehyde)

7-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carbaldehyde is a heterocyclic compound featuring a fused thienopyridine core with a bromo substituent and an aldehyde functional group. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The presence of both electrophilic (aldehyde) and nucleophilic (bromine) sites enhances its reactivity, enabling diverse derivatization pathways. Its rigid bicyclic framework contributes to stability while maintaining synthetic versatility. Researchers favor this compound for its potential in constructing complex molecular architectures, including kinase inhibitors and other bioactive molecules. High purity and well-defined reactivity ensure consistent performance in multi-step synthetic routes.

7-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carbaldehyde structure

1610520-28-9 structure

Product Name:7-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carbaldehyde

CAS No:1610520-28-9

MF:C₈H₄BrNO₂S

MW:258.091859817505

CID:4702378

Update Time:2025-05-25

7-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 7-bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carbaldehyde
- 7-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carbaldehyde
- Inchi： 1S/C8H4BrNO2S/c9-6-2-10-8(12)5-1-4(3-11)13-7(5)6/h1-3H,(H,10,12)
- InChI Key： ZUZHHDMDPZXGIC-UHFFFAOYSA-N
- SMILES： BrC1=CNC(C2C=C(C=O)SC=21)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 292
Topological Polar Surface Area: 74.4

7-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Ambeed	A1500698-250mg	7-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carbaldehyde	1610520-28-9	98%	250mg	$648.0	2024-04-23

7-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carbaldehyde Related Literature

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Additional information on 7-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carbaldehyde

7-Bromo-4-Oxo-4,5-Dihydrothieno[3,2-C]Pyridine-2-Carbaldehyde: A Comprehensive Overview

7-Bromo-4-Oxo-4,5-Dihydrothieno[3,2-C]Pyridine-2-Carbaldehyde is a highly specialized organic compound with the CAS number 1610520-28-9. This compound belongs to the class of heterocyclic compounds, which are widely studied in various fields of chemistry and biology due to their unique structural and functional properties. The compound's name reflects its structural features: the "7-bromo" indicates the presence of a bromine atom at position 7, while "4-oxo" signifies a ketone group at position 4. The "dihydrothieno[3,2-c]pyridine" portion describes the fused ring system consisting of a pyridine ring and a thieno ring with partial hydrogenation. Finally, the "2-carbaldehyde" part highlights the aldehyde group attached at position 2.

The synthesis of 7-Bromo-4-Oxo-4,5-Dihydrothieno[3,2-C]Pyridine-2-Carbaldehyde involves a series of carefully designed reactions that leverage modern organic synthesis techniques. Researchers have employed methods such as Friedel-Crafts alkylation, oxidation reactions, and coupling reactions to construct this complex structure. The compound's synthesis is not only a testament to the ingenuity of organic chemists but also underscores the importance of understanding reaction mechanisms and stereochemistry in achieving desired molecular architectures.

Recent studies have highlighted the potential of 7-Bromo-4-Oxo-4,5-Dihydrothieno[3,2-C]Pyridine-2-Carbaldehyde in drug discovery and development. Its unique electronic properties and structural features make it an attractive candidate for exploring biological activities such as anti-inflammatory, antioxidant, and anticancer effects. For instance, researchers have reported that this compound exhibits significant inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead molecule for developing novel therapeutic agents.

In addition to its pharmacological applications, 7-Bromo-4-Oxo-4,5-Dihydrothieno[3,2-C]Pyridine-2-Carbaldehyde has also been investigated for its role in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and sensor applications. Recent advancements in nanotechnology have further expanded its potential uses in designing functional materials with tailored properties.

The structural complexity of 7-Bromo-4-Oxo-4,5-Dihydrothieno[3,2-C]Pyridine-2-Carbaldehyde presents both challenges and opportunities for researchers. On one hand, its intricate structure requires precise synthetic methodologies to ensure high yields and purity. On the other hand, this complexity also contributes to its versatility in various applications across different scientific disciplines.

From an analytical standpoint, the characterization of 7-Bromo-4-Oxo-4,5-Dihydrothieno[3,2-C]Pyridine-2-Carbaldehyde has been achieved through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These techniques provide critical insights into the compound's molecular structure and conformational dynamics.

In conclusion, 7-Bromo-4-Oxo-4,5-Dihydrothieno[3,2-C]Pyridine-2-Carbaldehyde stands as a prime example of how intricate molecular designs can pave the way for groundbreaking discoveries in chemistry and related fields. Its diverse applications and ongoing research highlight its significance as a valuable tool for advancing scientific knowledge and technological innovation.